Cas no 1250811-21-2 (1-(4-methylphenyl)piperidin-3-amine)

• Product Name: 1-(4-methylphenyl)piperidin-3-amine
• CAS No: 1250811-21-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4581766
• Update Time: 2025-08-05

1-(4-methylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)piperidin-3-amine

• Inchi： 1S/C12H18N2/c1-10-4-6-12(7-5-10)14-8-2-3-11(13)9-14/h4-7,11H,2-3,8-9,13H2,1H3
• InChI Key： FVOMXRHHPMCQHW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CCCC(N)C1

1-(4-methylphenyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)piperidin-3-amine

Introduction to 1-(4-methylphenyl)piperidin-3-amine (CAS No. 1250811-21-2)

1-(4-methylphenyl)piperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1250811-21-2, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a benzyl group substituted at the 4-position and an amine functional group at the 3-position, making it a versatile scaffold for drug discovery and development. Its unique structural properties have garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound belongs to the broader class of piperidine-based molecules, which are widely recognized for their role in pharmacological research due to their favorable pharmacokinetic profiles and biological activity. The presence of the aromatic 4-methylphenyl (also known as p-tolyl) moiety enhances its interaction with biological targets, making it a valuable building block for synthesizing bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(4-methylphenyl)piperidin-3-amine. Its structural motif is reminiscent of several known drugs that have demonstrated efficacy in treating various diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of 1-(4-methylphenyl)piperidin-3-amine is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, allowing researchers to modify its structure and evaluate its derivatives efficiently. This flexibility is crucial for drug discovery programs, as it enables the exploration of diverse chemical space without excessive computational or experimental burden.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have investigated its use in developing novel antipsychotic agents, where the piperidine core contributes to receptor binding affinity and selectivity. Additionally, its incorporation into kinase inhibitors has shown promise in preclinical models, suggesting its utility in oncology research.

The pharmacokinetic properties of 1-(4-methylphenyl)piperidin-3-amine are also under scrutiny. Preliminary data indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, its metabolic stability suggests that it may have a reasonable half-life in vivo, making it suitable for sustained therapeutic action.

From a computational chemistry perspective, 1-(4-methylphenyl)piperidin-3-amine has been subjected to molecular docking studies to identify potential binding interactions with target proteins. These simulations have revealed that the compound can engage with various enzymes and receptors, including those involved in neurotransmitter signaling and metabolic pathways. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The regulatory landscape surrounding 1-(4-methylphenyl)piperidin-3-amine is also noteworthy. As a research chemical, it falls under standard laboratory safety protocols and does not require special handling under typical conditions. However, researchers must adhere to good laboratory practices (GLP) when conducting experiments involving this compound to ensure reproducibility and safety.

In conclusion, 1-(4-methylphenyl)piperidin-3-amine (CAS No. 1250811-21-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, synthetic accessibility, and demonstrated biological relevance make it a valuable asset for drug discovery programs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.